Cas no 1805692-31-2 (6-Bromomethyl-4-difluoromethyl-1H-benzimidazole)

• Product Name: 6-Bromomethyl-4-difluoromethyl-1H-benzimidazole
• CAS No: 1805692-31-2
• MF: C₉H₇BrF₂N₂
• MW: 261.066087961197
• CID: 4825786
• Update Time: 2025-06-13

6-Bromomethyl-4-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromomethyl-4-difluoromethyl-1H-benzimidazole

• Inchi： 1S/C9H7BrF2N2/c10-3-5-1-6(9(11)12)8-7(2-5)13-4-14-8/h1-2,4,9H,3H2,(H,13,14)
• InChI Key： MLZSJGSQPLUIET-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)C2=C(C=1)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7

Additional information on 6-Bromomethyl-4-difluoromethyl-1H-benzimidazole

Recent Advances in the Application of 6-Bromomethyl-4-difluoromethyl-1H-benzimidazole (CAS: 1805692-31-2) in Chemical Biology and Pharmaceutical Research

The compound 6-Bromomethyl-4-difluoromethyl-1H-benzimidazole (CAS: 1805692-31-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its benzimidazole core with bromomethyl and difluoromethyl substituents, serves as a critical intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in the design of kinase inhibitors, antiviral agents, and anticancer therapeutics, making it a focal point of contemporary research efforts.

One of the most notable applications of 6-Bromomethyl-4-difluoromethyl-1H-benzimidazole is its role in the development of kinase inhibitors. Kinases are pivotal enzymes in cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Researchers have utilized this compound as a key building block to synthesize novel kinase inhibitors with enhanced selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The bromomethyl group facilitates further functionalization, enabling the attachment of various pharmacophores to optimize drug-target interactions.

In addition to its role in kinase inhibitor development, 6-Bromomethyl-4-difluoromethyl-1H-benzimidazole has been explored for its antiviral properties. The difluoromethyl group is known to improve metabolic stability and bioavailability, making it an attractive feature for antiviral drug design. Recent research published in Antiviral Research highlighted the compound's incorporation into nucleoside analogs, which exhibited potent activity against RNA viruses such as SARS-CoV-2 and influenza. The study emphasized the compound's ability to enhance the binding affinity of these analogs to viral polymerases, thereby inhibiting viral replication.

Another emerging area of research involves the use of 6-Bromomethyl-4-difluoromethyl-1H-benzimidazole in the synthesis of anticancer agents. The benzimidazole scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with DNA and disrupt tumor cell proliferation. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the development of novel benzimidazole-based DNA intercalators using this compound as a precursor. These intercalators demonstrated significant cytotoxicity against various cancer cell lines, including breast and lung cancer, with minimal effects on normal cells. The researchers attributed this selectivity to the strategic placement of the difluoromethyl group, which modulates the compound's electronic properties and enhances its interaction with DNA.

Despite its promising applications, challenges remain in the scalable synthesis and optimization of 6-Bromomethyl-4-difluoromethyl-1H-benzimidazole. Recent advancements in synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have addressed some of these challenges by improving yield and reducing reaction times. A 2023 review in Organic Process Research & Development summarized these innovations, highlighting their potential to streamline the production of this compound for industrial applications. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being employed to refine its derivatives for specific therapeutic targets.

In conclusion, 6-Bromomethyl-4-difluoromethyl-1H-benzimidazole (CAS: 1805692-31-2) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span from kinase inhibitors and antiviral agents to anticancer therapeutics, driven by its unique structural features and functionalizability. Ongoing research continues to uncover new opportunities for this compound, underscoring its potential to contribute to the development of next-generation therapeutics. Future studies will likely focus on further optimizing its derivatives and expanding its utility in targeted drug delivery systems and combination therapies.